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Compound of Interest

Compound Name:
4-

Methoxybenzenesulfonohydrazide

Cat. No.: B157113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-
Methoxybenzenesulfonohydrazide, a versatile reagent in organic synthesis with significant

potential in medicinal chemistry. This document outlines its physicochemical properties,

synthesis, and key applications, with a focus on detailed experimental protocols and

mechanistic pathways.

Physicochemical Properties
4-Methoxybenzenesulfonohydrazide is a white to off-white crystalline solid.[1][2] Its core

structure consists of a methoxy-substituted benzene ring linked to a sulfonohydrazide

functional group. This arrangement imparts a unique reactivity profile, making it a valuable

intermediate in various chemical transformations.[2][3]
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Property Value Reference(s)

CAS Number 1950-68-1 [2]

Molecular Formula C₇H₁₀N₂O₃S [2]

Molecular Weight 202.23 g/mol [4]

Melting Point 111-114 °C [4]

Appearance
White to off-white crystalline

solid
[2]

Solubility
Soluble in polar solvents like

water and alcohols.
[2][5]

Synthesis and Purification
The synthesis of 4-Methoxybenzenesulfonohydrazide is typically achieved through the

reaction of 4-methoxybenzenesulfonyl chloride with hydrazine hydrate.[6]

Experimental Protocol: Synthesis of 4-
Methoxybenzenesulfonohydrazide
This protocol is adapted from the synthesis of the analogous compound, p-

toluenesulfonylhydrazide.[7]

Materials:

4-Methoxybenzenesulfonyl chloride

Hydrazine hydrate (85% solution in water)

Tetrahydrofuran (THF)

Water, distilled

Celite (optional, for filtration)

Methanol (for recrystallization)
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Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and a

dropping funnel, dissolve 4-methoxybenzenesulfonyl chloride (1.0 eq.) in tetrahydrofuran.

Cool the stirred mixture in an ice bath to 10-15 °C.

Slowly add a solution of hydrazine hydrate (2.1 eq.) in water via the dropping funnel,

maintaining the internal temperature between 10-20 °C.

After the addition is complete, continue stirring for an additional 15 minutes.

Transfer the reaction mixture to a separatory funnel. The lower aqueous layer is discarded.

The upper THF layer can be filtered through a bed of Celite to remove any suspended

impurities.

The clear THF filtrate is then stirred vigorously while slowly adding two volumes of distilled

water to precipitate the product.

The resulting white crystalline solid is collected by vacuum filtration, washed with distilled

water, and air-dried.

Purification:

For a higher purity product, the crude 4-Methoxybenzenesulfonohydrazide can be

recrystallized from hot methanol.[7] Dissolve the crude product in a minimal amount of hot

methanol, filter if necessary, and allow it to cool slowly to form crystals. The purified crystals are

then collected by filtration.
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4-Methoxybenzenesulfonyl Chloride

Nucleophilic SubstitutionHydrazine Hydrate

THF, Water

4-Methoxybenzenesulfonohydrazide

4-Methoxybenzenesulfonohydrazide

Condensation

Aldehyde or Ketone

Sulfonylhydrazone
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Shapiro Reaction Bamford-Stevens Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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